N-(furan-2-ylmethyl)-2-(methylamino)benzamide
Description
N-(furan-2-ylmethyl)-2-(methylamino)benzamide, commonly known as FMA-1, is a synthetic compound that has been extensively studied for its potential use in scientific research. FMA-1 is a member of the benzamide family and has been found to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Reactivity
Research has explored the synthesis and properties of related furan-derivatives, demonstrating their utility in creating complex heterocyclic structures. For instance, studies on the synthesis of 2-(furan-2-yl)thiazolo[5,4-f]quinoline and 2-(furan-2-yl)benzo[e][1,3]benzothiazole highlight methodologies for coupling furan-carboxamide with other organic moieties, leading to compounds with potential application in material science, catalysis, and organic electronics El’chaninov & Aleksandrov, 2017; Aleksandrov & El’chaninov, 2017.
Corrosion Inhibition
Amino acid compounds, including those related to N-(furan-2-ylmethyl)-2-(methylamino)benzamide, have been studied as eco-friendly corrosion inhibitors for steel in acidic solutions. This application is critical for industrial processes, highlighting the potential of furan derivatives in reducing corrosion-related damages and losses Yadav, Sarkar, & Purkait, 2015.
Enzyme Inhibition for Therapeutic Research
While focusing on applications beyond pharmacology, it's worth noting that related furan-amidines have been evaluated for their inhibitory action on enzymes like NQO2. Such studies, although initially aimed at therapeutic targets, can also provide insights into enzyme mechanisms and the development of bioanalytical tools Alnabulsi et al., 2018.
Material Science and Polymer Research
Furan derivatives are also pivotal in material science, particularly in the development of sustainable polymers. Research into furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides offers a glimpse into the use of furan derivatives in creating environmentally friendly materials with potential applications ranging from packaging to engineering Jiang et al., 2015.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(methylamino)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c1-14-12-7-3-2-6-11(12)13(16)15-9-10-5-4-8-17-10/h2-8,14H,9H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUTVIXXZPVGGHJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=CC=C1C(=O)NCC2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-2-(methylamino)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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